Cas no 36850-99-4 (N-(2-aminoethyl)-2-phenylacetamide hydrochloride)

• Product Name: N-(2-aminoethyl)-2-phenylacetamide hydrochloride
• CAS No: 36850-99-4
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 6453224
• PubChem ID: 69282997
• Update Time: 2025-06-09

N-(2-aminoethyl)-2-phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-2-phenylacetamide hydrochloride
• MFCD31745839
• N-(2-aminoethyl)-2-phenylacetamidehydrochloride
• 36850-99-4
• G23839
• EN300-6494634
• N-(2-aminoethyl)-2-phenylacetamide;hydrochloride
• SCHEMBL5023736

• Inchi： 1S/C10H14N2O.ClH/c11-6-7-12-10(13)8-9-4-2-1-3-5-9;/h1-5H,6-8,11H2,(H,12,13);1H
• InChI Key： OFNOTKBTVZPDMU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(=O)NCCN.Cl

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-aminoethyl)-2-phenylacetamide hydrochloride

Comprehensive Overview of N-(2-aminoethyl)-2-phenylacetamide hydrochloride (CAS No. 36850-99-4)

N-(2-aminoethyl)-2-phenylacetamide hydrochloride (CAS No. 36850-99-4) is a specialized organic compound widely utilized in pharmaceutical research and biochemical applications. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility, making it a preferred choice for laboratory experiments and formulation studies.

The molecular structure of N-(2-aminoethyl)-2-phenylacetamide hydrochloride features a phenylacetamide backbone coupled with an aminoethyl group, which contributes to its reactivity and versatility. Researchers frequently explore its role as an intermediate in synthesizing more complex molecules, particularly in the development of peptide mimetics and bioactive small molecules. Its CAS No. 36850-99-4 is a critical identifier for regulatory and safety documentation, ensuring precise communication across scientific communities.

In recent years, the demand for N-(2-aminoethyl)-2-phenylacetamide hydrochloride has surged, driven by advancements in drug discovery and medicinal chemistry. Its applications span from neurological research to antibacterial agent development, aligning with current trends in tackling antibiotic resistance and neurodegenerative diseases. The compound's ability to modulate specific biological pathways makes it a valuable tool for high-throughput screening and targeted therapy research.

From a synthetic perspective, N-(2-aminoethyl)-2-phenylacetamide hydrochloride is often synthesized via amide coupling reactions, followed by salt formation to improve stability. Its hydrophilic-lipophilic balance (HLB) is a topic of interest for formulators aiming to optimize drug delivery systems. Additionally, its compatibility with green chemistry principles has been explored, addressing the growing emphasis on sustainable laboratory practices.

The compound's spectroscopic properties, including NMR and IR spectra, are well-documented, aiding in quality control and structural verification. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure purity, a critical factor given its use in sensitive biological assays. Researchers also investigate its metabolic stability and pharmacokinetic profiles to assess its suitability for further development.

Given the rise of personalized medicine and computational drug design, N-(2-aminoethyl)-2-phenylacetamide hydrochloride serves as a model compound for studying structure-activity relationships (SAR). Its derivatives are frequently evaluated for their binding affinities to receptors or enzymes, leveraging molecular docking and in silico modeling techniques. These approaches align with the industry's shift toward data-driven research and AI-assisted drug discovery.

In conclusion, N-(2-aminoethyl)-2-phenylacetamide hydrochloride (CAS No. 36850-99-4) remains a cornerstone in modern chemical research. Its multifaceted applications, combined with its relevance to cutting-edge scientific challenges, underscore its importance in both academic and industrial settings. As the field evolves, this compound will likely continue to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovations.